Cas no 121554-15-2 (Benzonitrile,2-(hexyloxy)-)
Benzonitrile,2-(hexyloxy)- structure
Product Name:Benzonitrile,2-(hexyloxy)-
CAS No:121554-15-2
MF:C13H17NO
MW:203.280183553696
MDL:MFCD09717200
CID:104710
PubChem ID:20636613
Update Time:2025-04-18
Benzonitrile,2-(hexyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2-(hexyloxy)-
- 2-Hexinnitril
- 2-Hexoxybenzonitrile
- 2-hexyloxybenzonitrile
- 2-Hexynenitrile
- 2-n-hexoxybenzonitrile
- DTXSID501313116
- 2-(Hexyloxy)benzonitrile
- 2-n-Hexyloxybenzonitrile
- 121554-15-2
- SCHEMBL16188206
- FT-0764072
-
- MDL: MFCD09717200
- Inchi: 1S/C13H17NO/c1-2-3-4-7-10-15-13-9-6-5-8-12(13)11-14/h5-6,8-9H,2-4,7,10H2,1H3
- InChI Key: BEIVVUUHIAJYFR-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1C#N)CCCCCC
Computed Properties
- Exact Mass: 203.13100
- Monoisotopic Mass: 203.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33A^2
- XLogP3: 3.9
Experimental Properties
- PSA: 33.02000
- LogP: 3.51738
Benzonitrile,2-(hexyloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB432540-1 g |
2-n-Hexyloxybenzonitrile |
121554-15-2 | 1g |
€594.40 | 2023-04-23 | ||
| abcr | AB432540-5 g |
2-n-Hexyloxybenzonitrile |
121554-15-2 | 5g |
€1,373.40 | 2023-04-23 | ||
| abcr | AB432540-1g |
2-n-Hexyloxybenzonitrile; . |
121554-15-2 | 1g |
€1621.70 | 2024-08-03 | ||
| abcr | AB432540-5g |
2-n-Hexyloxybenzonitrile |
121554-15-2 | 5g |
€1373.40 | 2023-09-04 | ||
| Ambeed | A421056-1g |
2-(Hexyloxy)benzonitrile |
121554-15-2 | 97% | 1g |
$441.0 | 2024-04-25 | |
| A2B Chem LLC | AE41392-1g |
2-(Hexyloxy)benzonitrile |
121554-15-2 | 97% | 1g |
$1205.00 | 2024-04-20 | |
| A2B Chem LLC | AE41392-5g |
2-(Hexyloxy)benzonitrile |
121554-15-2 | 97% | 5g |
$2831.00 | 2024-04-20 |
Benzonitrile,2-(hexyloxy)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
121554-15-2 (Benzonitrile,2-(hexyloxy)-) Related Products
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